Cas no 1261799-97-6 (1-(Chloromethyl)naphthalene-7-carboxylic acid)

• Product Name: 1-(Chloromethyl)naphthalene-7-carboxylic acid
• CAS No: 1261799-97-6
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 4935649
• Update Time: 2025-10-31

1-(Chloromethyl)naphthalene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)naphthalene-7-carboxylic acid

• Inchi： 1S/C12H9ClO2/c13-7-10-3-1-2-8-4-5-9(12(14)15)6-11(8)10/h1-6H,7H2,(H,14,15)
• InChI Key： DISVBOWTPDYVEE-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=CC(C(=O)O)=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 1-(Chloromethyl)naphthalene-7-carboxylic acid

Introduction to 1-(Chloromethyl)naphthalene-7-carboxylic acid (CAS No. 1261799-97-6)

1-(Chloromethyl)naphthalene-7-carboxylic acid (CAS No. 1261799-97-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, characterized by a naphthalene core substituted with a chloromethyl group and a carboxylic acid moiety, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both electrophilic and nucleophilic sites, makes it a valuable building block for the development of novel therapeutic agents.

The naphthalene-7-carboxylic acid part of the molecule contributes to its stability and reactivity, while the chloromethyl group introduces functionality that can be readily modified through nucleophilic substitution reactions. This dual functionality has been exploited in synthetic chemistry to construct more complex molecules, including heterocyclic derivatives and polymers. The compound's ability to undergo selective reactions at multiple sites makes it particularly useful in medicinal chemistry applications where precise molecular modifications are required.

In recent years, 1-(Chloromethyl)naphthalene-7-carboxylic acid has been explored in the context of drug discovery efforts aimed at identifying new treatments for various diseases. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential therapeutic applications. For instance, researchers have investigated its derivatives as candidates for antimicrobial and anti-inflammatory agents. The carboxylic acid group can be used to form esters or amides, which are common pharmacophores in drug design, while the chloromethyl group can be further functionalized to introduce additional biological activity.

One of the most compelling aspects of this compound is its role in the synthesis of naphthalene-based polymers. These polymers exhibit interesting optical and electronic properties, making them promising materials for applications in organic electronics and photovoltaics. The chloromethyl group allows for polymerization through radical or cationic mechanisms, enabling the creation of long-chain molecules with tailored properties. Such materials are increasingly relevant in the development of next-generation technologies that require lightweight, flexible, and high-performance components.

The chemical reactivity of 1-(Chloromethyl)naphthalene-7-carboxylic acid has also been studied in the context of bioconjugation techniques. These techniques involve linking small molecules to larger biomolecules like proteins or nucleic acids to enhance their stability or target specificity. The compound's ability to react with primary amines via formation of amides has been utilized in this regard. For example, it has been employed as a precursor for the synthesis of proteomics tools, such as affinity probes that can selectively label specific proteins for analysis.

Recent advances in green chemistry have prompted researchers to explore more sustainable methods for synthesizing 1-(Chloromethyl)naphthalene-7-carboxylic acid. Traditional synthetic routes often involve harsh conditions or generate significant waste, but newer approaches focus on catalytic methods that minimize environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the naphthalene core with higher efficiency and selectivity. Such innovations align with broader efforts to develop more eco-friendly chemical processes.

The compound's utility extends beyond pharmaceuticals into the realm of material science. Researchers have demonstrated its use in creating novel organic semiconductors, which are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The rigid naphthalene backbone provides structural integrity, while the substituents can be tuned to modulate electronic properties. This has led to significant improvements in device performance, including higher charge carrier mobility and longer operational lifetimes.

In summary, 1-(Chloromethyl)naphthalene-7-carboxylic acid (CAS No. 1261799-97-6) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it indispensable in drug discovery, polymer science, and bioconjugation technologies. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain at the forefront of innovation in both academic and industrial settings.